3-[(Pyridin-2-ylmethyl)-sulfamoyl]-benzoic acid

• Molecular Formula: C13H12N2O4S
• Molecular Weight: 292.31 g/mol
• IUPAC Name: 3-(pyridin-2-ylmethylsulfamoyl)benzoic acid
• InChI: InChI=1S/C13H12N2O4S/c16-13(17)10-4-3-6-12(8-10)20(18,19)15-9-11-5-1-2-7-14-11/h1-8,15H,9H2,(H,16,17)
• InChI Key: YTIYGDMKFZQYAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNS(=O)(=O)C2=CC=CC(=C2)C(=O)O

Description

3-[(Pyridin-2-ylmethyl)-sulfamoyl]-benzoic acid is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a pre-cooled (ice bath) solution of 2-(aminomethyl)-pyridine (1.05 g, 9.7 mmol) in anhydrous CH2Cl2 (15 ml) was added 3-(Chlorosulfonyl)benzoic acid (714 mg, 3.23 mmol) under N2 and the ice bath was removed after addition. Stirring was continued for 18 hours at room temperature, and the reaction mixture was diluted with 300 ml CH2Cl2, and filtered through celite. Evaporation of the solvent and purification of the residue by flash chromatography on silica gel, using 3:6:91 CH3COOH-MeOH—CH2Cl2, gave the title compound (840 mg, 89%) as a pure white solid.